Cas no 946247-10-5 (1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946247-10-5
• MF: C₂₀H₁₇ClN₂O₂
• MW: 352.814183950424
• CID: 5504002
• Update Time: 2025-11-07

1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-N-(2-methylphenyl)-2-oxopyridine-3-carboxamide
• 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O2/c1-14-5-2-3-7-18(14)22-19(24)17-6-4-12-23(20(17)25)13-15-8-10-16(21)11-9-15/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： OJLSYTYGYBPQJI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=CC=C1C)=O

Additional information on 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946247-10-5)

The compound 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946247-10-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine-3-carboxamide derivative exhibits unique structural features, including a chlorophenyl group and a methylphenyl substituent, which contribute to its potential biological activities. Researchers are particularly interested in its role as a potential enzyme inhibitor or receptor modulator, making it a valuable candidate for drug discovery programs.

From a chemical perspective, 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide belongs to the class of heterocyclic compounds with a molecular weight of approximately 352.82 g/mol. Its structure combines aromatic systems with amide functionality, creating opportunities for diverse molecular interactions. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on different aromatic rings creates an interesting electronic profile that influences its reactivity and potential biological activity.

Recent studies have explored the structure-activity relationship (SAR) of pyridine-3-carboxamide derivatives, with 946247-10-5 showing promise in preliminary screenings. The compound's ability to interact with various biological targets stems from its hydrogen bond donor/acceptor capabilities and lipophilic character, which are crucial factors in drug design. These properties make it particularly relevant to current research trends focusing on targeted therapies and precision medicine approaches.

The synthesis of 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. Process optimization for this compound has become an area of interest for medicinal chemists, especially considering the growing demand for cost-effective synthesis methods in pharmaceutical development. Recent advancements in green chemistry principles have also influenced research directions for similar compounds.

In the context of current pharmaceutical trends, 946247-10-5 aligns with the search for novel small molecule therapeutics. Its structural features are particularly relevant to investigations of kinase inhibitors and GPCR modulators, which remain hot topics in drug discovery. The compound's drug-likeness parameters, when analyzed using contemporary computational chemistry tools, suggest favorable characteristics for further development.

Analytical characterization of 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for ensuring compound purity and verifying structural identity, especially when the material is intended for biological testing. The growing emphasis on quality by design (QbD) in pharmaceutical development has increased the importance of robust analytical methods for compounds like 946247-10-5.

From a commercial perspective, the demand for specialized research chemicals such as 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been steadily increasing. Suppliers catering to the pharmaceutical research and academic research sectors have noted growing interest in this compound, particularly from organizations focused on medicinal chemistry and drug discovery programs. The compound's CAS number (946247-10-5) serves as a unique identifier in global chemical databases and procurement systems.

Storage and handling recommendations for 946247-10-5 typically suggest protection from moisture and maintenance at controlled temperatures, common requirements for many organic compounds in research settings. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this or any research chemical.

The future research directions for 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide may include more detailed biological screening, formulation studies, and investigation of its metabolic stability. These aspects are particularly relevant given the current emphasis on translational research in the pharmaceutical industry. The compound's structural features also make it a candidate for structure-based drug design approaches using modern molecular modeling techniques.

For researchers interested in 946247-10-5, access to reliable scientific literature and technical data is essential. Many inquiries focus on the compound's solubility characteristics, stability profile, and available biological data, reflecting the practical considerations of laboratory work. Suppliers often provide certificates of analysis and material safety data sheets to support research applications.

In summary, 1-(4-chlorophenyl)methyl-N-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946247-10-5) represents an interesting case study in modern medicinal chemistry. Its unique structural features and potential biological activities position it as a compound of continuing interest in pharmaceutical research, particularly in the context of current trends toward targeted drug discovery and personalized medicine. As research progresses, this compound may contribute to the development of novel therapeutic agents or serve as a valuable tool compound in biological studies.